Cas no 1449698-53-6 (3-Pyridinethiol, 4-fluoro-)

• Product Name: 3-Pyridinethiol, 4-fluoro-
• CAS No: 1449698-53-6
• MF: C₅H₄FNS
• MW: 129.155363082886
• CID: 4905891
• Update Time: 2025-10-29

3-Pyridinethiol, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinethiol, 4-fluoro-
• 4-Fluoro-3-mercaptopyridine

• Inchi： 1S/C5H4FNS/c6-4-1-2-7-3-5(4)8/h1-3,8H
• InChI Key： UYOSZLVPUBZVBQ-UHFFFAOYSA-N
• SMILES： SC1C=NC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• XLogP3: 1.1
• Topological Polar Surface Area: 13.9

Additional information on 3-Pyridinethiol, 4-fluoro-

Comprehensive Overview of 3-Pyridinethiol, 4-fluoro- (CAS No. 1449698-53-6): Properties, Applications, and Industry Insights

3-Pyridinethiol, 4-fluoro- (CAS No. 1449698-53-6) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's 4-fluoro substitution and thiol functional group make it a versatile building block for synthesizing bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted drug discovery and precision chemistry solutions.

In the context of green chemistry trends, researchers are exploring 3-Pyridinethiol, 4-fluoro- as a potential intermediate for environmentally friendly synthesis routes. Its molecular structure allows for selective modifications, addressing industry needs for atom-efficient reactions and reduced waste generation. The compound's fluorine atom contributes to enhanced metabolic stability in drug candidates—a key consideration in modern pharmaceutical design where 35% of FDA-approved drugs contain fluorine.

Analytical characterization of CAS 1449698-53-6 reveals interesting physicochemical properties. The thiol group provides nucleophilic reactivity while the fluoropyridine moiety influences electron distribution, creating opportunities for heterocyclic coupling reactions. These features position the compound as valuable for high-throughput screening libraries, particularly in fragment-based drug discovery approaches that dominate current medicinal chemistry workflows.

The material science sector has identified 4-fluoro-3-pyridinethiol derivatives as potential ligands for catalytic systems and functional materials. Its ability to form stable metal complexes is being investigated for applications ranging from organic electronics to sensor technologies. This aligns with global R&D investments in smart materials, projected to grow at 12.7% CAGR through 2030 according to recent market analyses.

From a regulatory perspective, proper handling of 3-Pyridinethiol, 4-fluoro- requires standard laboratory precautions. The compound's structure-activity relationships are frequently discussed in scientific literature, with particular focus on how the fluorine-thiol combination influences molecular interactions. These discussions often appear in computational chemistry forums and QSAR modeling communities, reflecting the compound's relevance in in silico drug design methodologies.

Supply chain data indicates growing commercial availability of CAS 1449698-53-6, with manufacturers offering customized purity grades (98-99.5%) to meet diverse research requirements. The compound's shelf stability and solubility profile make it suitable for various organic synthesis applications, though storage under inert atmosphere is recommended to preserve the thiol functionality.

Emerging applications in bioconjugation chemistry demonstrate the compound's potential for creating fluorescent probes and biomolecular tags. Researchers are particularly interested in its click chemistry compatibility, which supports the development of next-generation diagnostic reagents and therapeutic conjugates—a rapidly expanding market segment.

Patent analysis reveals increasing intellectual property activity surrounding 4-fluoro-3-pyridinethiol derivatives, with filings concentrated in antiviral compounds and crop protection agents. This reflects broader industry trends where fluorinated heterocycles account for 25% of recent agrochemical patents, according to WIPO statistics.

For analytical chemists, 3-Pyridinethiol, 4-fluoro- presents interesting challenges in chromatographic separation and spectroscopic identification. The compound's UV absorption characteristics and mass spectral fragmentation patterns are well-documented in analytical method development literature, supporting quality control in fine chemical production.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) and supramolecular chemistry, where its dual functionality could enable novel material architectures. Such applications would align with the global push toward advanced functional materials for energy storage and catalysis applications—key focus areas in sustainable technology development.